Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†
Chemical Communications Pub Date: 2009-03-19 DOI: 10.1039/B901135H
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